2-[4-(Tert-butyl)phenoxy]-5-fluorophenylamine
Overview
Description
“2-[4-(Tert-butyl)phenoxy]-5-fluorophenylamine” is a chemical compound with the molecular formula C16H18FNO and a molecular weight of 259.32 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: CC©©C1=CC=C(C=C1)OC2=C(C=C(C=C2)F)N . The band gap energy of HOMO and LUMO depicts the charge transfer interactions occurring within the molecules .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, it’s worth noting that phenols, such as this compound, react as weak organic acids. They are sulfonated very readily and nitrated very rapidly .Scientific Research Applications
Environmental Impact and Toxicity Studies
Synthetic phenolic antioxidants (SPAs), including compounds similar to 2-[4-(Tert-butyl)phenoxy]-5-fluorophenylamine, have been widely investigated for their environmental occurrence, human exposure, and toxicity. Studies reveal that SPAs are detected in various environmental matrices, such as indoor dust and river water, and have been observed in human tissues. These compounds, including their transformation products, have been associated with potential health risks including hepatic toxicity, endocrine disruption, and carcinogenic effects. Future research is encouraged to focus on the development of SPAs with lower toxicity and environmental impact (Liu & Mabury, 2020).
Potential for Antimicrobial and Antioxidant Applications
The study of natural sources and bioactivities of similar compounds has highlighted the potent toxicity of these substances against a variety of organisms, suggesting potential applications as antimicrobial or antioxidant agents in various fields, including food preservation and pharmaceuticals. Research suggests that the exploration of these compounds' bioactivities could lead to the development of novel applications in areas requiring antimicrobial and antioxidant properties (Zhao et al., 2020).
Fluorescent Chemosensors
Compounds based on 4-methyl-2,6-diformylphenol, a similar chemical structure, have shown promise in developing fluorescent chemosensors for detecting various analytes, including metal ions and neutral molecules. This research underscores the potential of utilizing such compounds in the design of sensitive and selective sensors for environmental monitoring, biomedical diagnostics, and industrial applications (Roy, 2021).
Environmental Sorption and Remediation
Studies on the sorption of phenoxy herbicides, chemically related to this compound, have provided insights into their environmental fate and behavior. The interaction of these compounds with soil and organic matter highlights their potential environmental impact and the necessity for effective remediation strategies to mitigate pollution and protect ecosystems (Werner et al., 2012).
Properties
IUPAC Name |
2-(4-tert-butylphenoxy)-5-fluoroaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FNO/c1-16(2,3)11-4-7-13(8-5-11)19-15-9-6-12(17)10-14(15)18/h4-10H,18H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUMTXLDEVQMLCQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OC2=C(C=C(C=C2)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301217413 | |
Record name | 2-[4-(1,1-Dimethylethyl)phenoxy]-5-fluorobenzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301217413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
946729-52-8 | |
Record name | 2-[4-(1,1-Dimethylethyl)phenoxy]-5-fluorobenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=946729-52-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[4-(1,1-Dimethylethyl)phenoxy]-5-fluorobenzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301217413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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